Benzene-1,3,5-triamine

• IUPAC Name: benzene-1,3,5-triamine
• InChI: InChI=1S/C6H9N3/c7-4-1-5(8)3-6(9)2-4/h1-3H,7-9H2
• InChI Key: RPHKINMPYFJSCF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1N)N)N
• Molecular Formula: C6H9N3
• DSSTOX Substance ID: DTXSID6059362
• Molecular Weight: 123.16 g/mol
• CAS RN: 108-72-5

Description

Benzene-1,3,5-triamine, also known as 1,3,5-Triaminobenzene, is a benzenetriamine. It is soluble in water, acetone, and alcohol, but insoluble in ether, cold benzene, carbon tetrachloride, and petroleum ether. It is used as an ion-exchange resin intermediate, wetting and frothing agents, photographic developers, and in organic reactions.

Synthesis Analysis

Benzene-1,3,5-triamine can be synthesized through various methods. One such method involves the cross amide formation of benzene-1,3,5-triamine and trimethyl 1,3,5-benzenetricarboxylate. Another method involves the reaction mechanism for the addition of benzoyl isothiocyanate to benzene-1,3,5-triamine.

Molecular Structure Analysis

The molecular formula of Benzene-1,3,5-triamine is C6H9N3. The molecular weight is 123.16 g/mol. The InChIKey is RPHKINMPYFJSCF-UHFFFAOYSA-N.

Chemical Reactions Analysis

Benzene-1,3,5-triamine is involved in various chemical reactions. For instance, it can undergo protonation from the hydroxyl group followed by nitro formation from the nitro group and finally oxidation from the hydroxyl to form the final product. Another reaction involves the addition of benzoyl isothiocyanate to benzene-1,3,5-triamine.

Physical And Chemical Properties Analysis

Benzene-1,3,5-triamine is a solid compound. It is soluble in water, acetone, and alcohol, but insoluble in ether, cold benzene, carbon tetrachloride, and petroleum ether. The molecular weight is 123.16 g/mol.

Scientific Research Applications

Porphyrin Dimers

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Ion-Exchange Resin Intermediate

. Ion-exchange resins are widely used in different separation, purification, and decontamination processes.

Wetting and Frothing Agents

. These agents are used in various industries including cleaning products, cosmetics, and in the process of ore flotation in mining.

Photographic Developers

. These developers are used to reduce silver halides to metallic silver in photographic films.

Organic Reactions

. It can act as a building block in the synthesis of various organic compounds.

Supramolecular Building Block

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Synthesis of Polymers

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Study of Molecular Structures and Chemical Properties

. It helps in understanding the behavior of molecules and their interactions.

Mechanism of Action

Target of Action

Benzene-1,3,5-triamine, also known as Phloroglucinol (PG), is a potent secondary metabolite found in various organisms . It has extensive applications in medicine due to its diverse properties, including anti-inflammatory, antioxidant, anti-viral, anti-cancer, and anthelmintic effects . The primary targets of Benzene-1,3,5-triamine are the biochemical pathways involved in these diseases.

Mode of Action

Benzene-1,3,5-triamine interacts with its targets by offering cytoprotective effects. For instance, it prevents dendritic spine density loss in Alzheimer’s disease, reduces ROS levels in Parkinson’s disease and ALS, and inhibits amyloid aggregate formation in Huntington’s disease . These benefits stem from its powerful antioxidant properties, which alleviate cerebral oxidative stress .

Biochemical Pathways

Benzene-1,3,5-triamine affects various biochemical pathways. It plays a significant role in treating various neurodegenerative diseases such as Alzheimer’s disease, Parkinson’s disease, Huntington’s disease, and amyotrophic lateral sclerosis . The compound’s antioxidant properties help in reducing oxidative stress in the brain, thereby positively influencing these pathways .

Pharmacokinetics

It’s known that the compound can be synthesized by hydrolysis of benzene-1,3,5-triamine and its derivatives . More research is needed to outline the compound’s ADME properties and their impact on bioavailability.

Result of Action

The molecular and cellular effects of Benzene-1,3,5-triamine’s action are primarily its cytoprotective effects. It prevents dendritic spine density loss, reduces ROS levels, and inhibits amyloid aggregate formation . These effects contribute to its potential use in treating various neurodegenerative diseases .

Action Environment

The action, efficacy, and stability of Benzene-1,3,5-triamine can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . More research is needed to understand how other environmental factors might influence the compound’s action.

Safety and Hazards

Benzene-1,3,5-triamine may be harmful if swallowed, in contact with skin, or if inhaled. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound. In case of eye contact, rinse cautiously with water for at least 15 minutes and consult a physician.

Future Directions

Recent research has shown that the replacement of O in benzene-1,3,5-triamides with the larger chalcogens S or Se enhances the stability of the corresponding hydrogen-bonded polymers due to two unexpected reasons: i) the monomers have a better geometrical fit, and ii) can engage in stronger covalent and dispersion interactions. This suggests potential future directions for the development of new materials based on Benzene-1,3,5-triamine.

Synthesis routes and methods I

Procedure details

5-nitro-m-phenylenediamine (100.0 g) was dissolved in acetone (100 ml) and insolubles were filtered off by means of suction. 15.0 g of activated carbon was added into the solution, after stirring for 5 minutes it was removed by suction filtration. The solution was concentrated till crystals were slightly deposited, and 200 ml of water was added. The precipitated solids were filtered by means of suction, and dried under a reduced pressure to obtain 68.5 g of purified 5-nitro-m-phenylenediamine. The purified 5-nitro-m-phenylenediamine (55.0 g), platinum/carbon (5%) (1.06 g) and dioxane (580 ml) were placed in a tightly closed vessel and stirred at the rate of 851 rpm under a hydrogen pressure of 1 to 4 kg/cm2 at 80° C. Hydrogen absorption was ceased within 25 minutes, and the mixture was stirred further one hour at 80° C. followed by left to cool. After filtering off the catalyst, the mixture was concentrated to 250 ml, then added with n-hexane (250 ml), and the white precipitate produced were filtered off. This white solid was washed with n-hexane and dried to obtain 1,3,5-triaminobenzene (39 g). The yield was 88%.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of 1.0 g of 3,5-dinitroaniline, 0.5 g of 10% palladium on carbon catalyst and 100 ml of ethyl acetate is hydrogenated in a Parr shaker, filtered and evaporated to give 670 mg of 1,3,5-benzenetriamine.

Synthesis routes and methods IV

Procedure details

In an autoclave, 28.6 g. of 3,5-diaminochlorobenzene, 2 g. of cuprous chloride and 122 g. of 28% ammonia water were charged to react them at 165° to 170° C. for 8 hours to obtain 1,3,5-triaminobenzene. Ammonia was discharged and the product was recrystallized to obtain 19 g. of 1,3,5-triaminobenzene.

Q & A

Q1: What are some interesting applications of Benzene-1,3,5-triamine in material science?

A1: Benzene-1,3,5-triamine serves as a versatile building block for creating complex molecular structures. For instance, it can be reacted with trimethyl 1,3,5-benzenetricarboxylate to synthesize novel carbon dots exhibiting fluorescence properties, potentially useful for detecting Hg²⁺ ions. Additionally, Benzene-1,3,5-triamine plays a key role in synthesizing cross-linked polyamines and polyamine/CNT composites, showing promise for removing lead ions from aqueous solutions.

Q2: How does Benzene-1,3,5-triamine contribute to the development of supramolecular structures?

A2: Benzene-1,3,5-triamine acts as a key component in synthesizing helically twisted nitrogen-doped fused porphyrin dimers. These dimers are formed through a t-BuONa-promoted one-pot reaction with NiII-2,18-dibromo-20-chloroporphyrin. This highlights the molecule's potential in constructing complex three-dimensional architectures for various applications.

Q3: Can Benzene-1,3,5-triamine be used to build sensors?

A3: Research indicates that incorporating Benzene-1,3,5-triamine as a linker in silver cluster-based coordination polymers results in luminescent materials. These materials demonstrate high sensitivity towards Nitrobenzene (NB) detection through luminescence quenching. The interaction arises from π-π stacking between the polymers and NB, coupled with NB's electron-withdrawing nature. This highlights the potential of Benzene-1,3,5-triamine-based materials in sensing applications.

Q4: How is Benzene-1,3,5-triamine employed in synthesizing unique organic molecules?

A4: Benzene-1,3,5-triamine plays a crucial role in the regio- and stereoselective synthesis of novel bis- and tris-Tröger's base derivatives. These derivatives are obtained through a multi-step synthesis involving o-nitrobenzoylation, reduction, and reaction with formaldehyde. This method primarily yields 1,2,3,4-substituted regioisomers with anti conformation, showcasing the potential of Benzene-1,3,5-triamine in creating structurally diverse Tröger's base derivatives.

Q5: Have there been any computational studies on Benzene-1,3,5-triamine derivatives?

A5: Yes, computational chemistry, specifically density functional theory (DFT) combined with continuum electrostatics, has been employed to study the pKa values of Ruthenium(II)-Arene PTA complexes where PTA represents 1,3,5-triaza-7-phosphaadamantane. This research revealed that the basicity of PTA significantly decreases upon binding to a Ru center. These calculations provide insights into the pH-dependent DNA binding observed in [Ru(η6-benzene)Cl(OH2)(pta)]+, underlining the importance of computational methods in understanding the properties of these complexes.